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Cat. No.: B1139625

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apelin-36 is a 36-amino acid peptide that serves as an endogenous ligand for the G protein-
coupled receptor, APJ. The apelin/APJ system is a critical signaling pathway involved in a wide
range of physiological processes, including cardiovascular function, fluid homeostasis, and
metabolism.[1] Due to its therapeutic potential in conditions such as heart failure, hypertension,
and diabetes, Apelin-36 is a subject of intense research.

This document provides detailed guidelines and protocols for the proper handling, storage, and
experimental use of lyophilized human Apelin-36 powder to ensure its stability, activity, and the
reproducibility of experimental results.

Product Information

o Peptide Name: Apelin-36 (Human)

Molecular Formula: C1saH297N69043S[2]

Molecular Weight: 4195.87 g/mol [2]

Appearance: White lyophilized powder

Purity: 295%][2]
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e Solubility: Soluble to 1 mg/ml in sterile water.[2][3]

Handling, Storage, and Stability

Proper handling and storage are critical to maintaining the integrity and biological activity of
Apelin-36. Lyophilized peptides are stable but can be hygroscopic, and reconstituted solutions
are susceptible to degradation.

Initial Receipt and Storage of Lyophilized Powder

Upon receiving the lyophilized Apelin-36, it is important to note that the powder may be difficult
to see as it can form a thin, sometimes invisible, film in the vial.[3]

Data Presentation: Storage Conditions and Stability
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BENGHE

Condition Form Temperature Duration Notes
Store in a
Long-Term Lyophilized >4 weeks (upto  desiccator,
-20°C or -80°C
Storage Powder several years) protected from
light.[4][5][6]
Keep in original
Short-Term Lyophilized Room Several days to packaging, away
Storage Powder Temperature weeks from intense
light.[6][7]
Store in a
Short-Term Lyophilized desiccator,
4°C Up to 4 weeks
Storage Powder protected from
light.[7]
) Aliquot to avoid
Long-Term Reconstituted
) -80°C Up to 6 months freeze-thaw
Storage Solution
cycles.[7]
_ Aliguot to avoid
Short-Term Reconstituted
_ -20°C Up to 1 month freeze-thaw
Storage Solution
cycles.[7]
Use sterile buffer
. (pH 5-7);
Short-Term Reconstituted
) 4°C 1-2 weeks recommended
Storage Solution

for immediate

use.[6]

Reconstitution Protocol

Reconstituting the peptide correctly is the first step toward a successful experiment.

o Equilibrate Vial: Before opening, allow the vial of lyophilized Apelin-36 to warm to room
temperature for at least 15-20 minutes. This prevents moisture from condensing inside the
vial, which can degrade the peptide.
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e Solvent Addition: Add the appropriate volume of sterile, nuclease-free water directly to the
vial to achieve the desired stock solution concentration (e.g., 1 mg/mL).[2][3]

» Dissolution: Vortex the vial gently for a few minutes until the powder is completely dissolved.
[3] Visual inspection should confirm a clear solution with no particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, it is highly
recommended to aliquot the stock solution into single-use volumes in sterile, low-protein-
binding microcentrifuge tubes.[5][7]

o Storage of Stock Solution: Store the aliquots at -20°C for short-term use (up to one month) or
at -80°C for long-term storage (up to six months).[7]

Apelin-36 Signaling Pathway

Apelin-36 activates the APJ receptor, a Class A GPCR. This initiates several downstream
signaling cascades. The primary pathway involves the coupling to Gai and Gaq proteins. Gai
activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic
AMP (cAMP) levels. Activation of both Gai and Gaq can also trigger the phosphorylation of key
downstream kinases, including Akt (via PI13K) and ERK1/2 (via the Raf-MEK-ERK cascade),
which regulate processes like cell survival, proliferation, and metabolism.[8][9] The receptor
can also signal through a G protein-independent pathway involving 3-arrestin.[10]
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Apelin-36 signaling cascade via the APJ receptor.
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Experimental Protocols

The following are detailed protocols for common cell-based assays used to characterize the
activity of Apelin-36.

Experimental Workflow Overview

The general workflow for a cell-based functional assay involves cell culture, preparation of the
peptide, cell treatment, and subsequent signal detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Lyophilized Apelin-
36 (Human)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139625#handling-and-storage-of-lyophilized-apelin-
36-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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